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Compound of Interest

Compound Name: Salvianolic acid Y

Cat. No.: B3028152 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the preparation and use of

Salvianolic acid Y in in vitro studies. Due to the limited availability of specific data for

Salvianolic acid Y, a newly identified phenolic acid, this guide leverages extensive information

available for its structurally similar epimer, Salvianolic acid B.[1] Both compounds share the

same planar structure, suggesting that their physicochemical properties and handling

procedures are comparable.

Application Notes
Salvianolic acid Y is a phenolic acid isolated from Salvia officinalis.[1] Like other salvianolic

acids, it is recognized for its antioxidant properties.[1] For in vitro applications, proper handling

and preparation of Salvianolic acid Y are crucial for obtaining reliable and reproducible

results. This involves using appropriate solvents, understanding its stability, and preparing

accurate dilutions.

Physicochemical Properties and Storage
Salvianolic acid Y is supplied as a powder. Based on the data for its epimer, Salvianolic acid

B, the following properties and storage conditions are recommended.
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Property Data Reference(s)

Molecular Formula C36H30O16 [2][3]

Molecular Weight 718.61 g/mol [2][4][5]

Appearance
Off-white to yellow solid

powder
[6]

Storage of Solid
Store at -20°C, protected from

light
[3][5]

Stability of Solid
Stable for at least 4 years at

-20°C
[3]

Solubility
The solubility of salvianolic acids is a critical factor in the preparation of stock solutions.

Organic solvents are typically required for initial dissolution.

Solvent Solubility (approximate) Reference(s)

DMSO ~20-25 mg/mL [3][6]

Ethanol ~10 mg/mL [3]

Dimethylformamide (DMF) ~20 mg/mL [3]

PBS (pH 7.2) ~1 mg/mL [3]

Water
≥5 mg/mL (may require pH

adjustment)
[5][6]

Stability in Solution
A key consideration for in vitro studies is the stability of the compound in solution. Salvianolic

acid B has been shown to be unstable in aqueous solutions, with degradation being dependent

on temperature and pH.[6][7][8]

Aqueous Solutions: It is not recommended to store aqueous solutions for more than one day.

[3] Degradation occurs at room temperature and is accelerated at higher temperatures (e.g.,
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37°C).[6][9]

Stock Solutions in Organic Solvents: Stock solutions in anhydrous DMSO can be stored at

-20°C for several months. However, it is best practice to prepare fresh dilutions for each

experiment.

Experimental Protocols
Protocol 1: Preparation of a High-Concentration Stock
Solution
This protocol describes the preparation of a 10 mM stock solution of Salvianolic acid Y in

DMSO.

Materials:

Salvianolic acid Y (solid)

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated pipette

Procedure:

Equilibrate: Allow the vial of Salvianolic acid Y to warm to room temperature before opening

to prevent condensation.

Weigh: Accurately weigh the desired amount of Salvianolic acid Y. For example, to prepare

1 mL of a 10 mM stock solution, weigh out 0.7186 mg of Salvianolic acid Y (Molecular

Weight = 718.61).

Dissolve: Add the appropriate volume of DMSO to the solid Salvianolic acid Y. Using the

example above, add 100 µL of DMSO.

Solubilize: Vortex or sonicate the solution until the solid is completely dissolved. Gentle

warming may be applied if necessary.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.medchemexpress.com/Salvianolic-acid-B.html
https://www.researchgate.net/figure/The-stability-of-Sal-B-in-water-solution-at-different-temperatures-A-pure-Sal-B-B-Sal_fig1_285713882
https://www.benchchem.com/product/b3028152?utm_src=pdf-body
https://www.benchchem.com/product/b3028152?utm_src=pdf-body
https://www.benchchem.com/product/b3028152?utm_src=pdf-body
https://www.benchchem.com/product/b3028152?utm_src=pdf-body
https://www.benchchem.com/product/b3028152?utm_src=pdf-body
https://www.benchchem.com/product/b3028152?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3028152?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Store: Aliquot the stock solution into smaller volumes in sterile, light-protected tubes to avoid

repeated freeze-thaw cycles. Store at -20°C.

Protocol 2: Preparation of Working Solutions for Cell
Culture
This protocol outlines the dilution of the stock solution to final working concentrations for

treating cells in culture.

Materials:

10 mM Salvianolic acid Y stock solution in DMSO

Sterile cell culture medium appropriate for your cell line

Sterile tubes for dilution

Procedure:

Thaw Stock Solution: Thaw an aliquot of the 10 mM stock solution at room temperature.

Intermediate Dilution (Optional but Recommended): Prepare an intermediate dilution of the

stock solution in cell culture medium. For example, to prepare a 1 mM intermediate solution,

add 10 µL of the 10 mM stock to 90 µL of culture medium.

Final Dilution: Further dilute the intermediate solution to achieve the desired final

concentrations. For instance, to treat cells with 10 µM Salvianolic acid Y, add 10 µL of the 1

mM intermediate solution to 990 µL of cell culture medium in your well plate.

Solvent Control: It is crucial to include a vehicle control in your experiments. This should

contain the same final concentration of DMSO as the highest concentration of Salvianolic
acid Y used for treatment. Typically, the final DMSO concentration should be kept below

0.5% to avoid solvent-induced cellular effects.

Recommended Concentrations for In Vitro Studies
The optimal concentration of Salvianolic acid Y will vary depending on the cell type and the

specific biological question being investigated. The following table summarizes concentrations
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of Salvianolic acid B used in various published in vitro studies, which can serve as a starting

point.

Cell Line /
Model

Concentration
Range

Incubation
Time

Observed
Effect

Reference(s)

Human Umbilical

Vein Endothelial

Cells (HUVECs)

10 nM - 1 µM 24 hours

Protection

against H2O2-

induced

cytotoxicity

[10]

Head and Neck

Squamous Cell

Carcinoma

1.25 µM - 250

µM
24 hours

Inhibition of cell

growth and

colony formation

[11]

Melanoma Cells

(A375, B16)

50 - 250

nmol/mL
24 hours

Dose-dependent

inhibition of cell

activity

[12]

Primary

Chondrocytes

4.34 µM - 140

µM
24 hours - 8 days

Increased cell

viability and

protein

expression

[13]

Human Gingival

Fibroblasts
25 - 75 µg/mL 24 - 72 hours

Increased cell

migration and

collagen

production

[14]

Macrophages

(BMDMs)
25 µM 24 hours

Promotion of M2

polarization
[15]

Visualizations
Experimental Workflow
The following diagram illustrates a typical workflow for preparing and using Salvianolic acid Y
in a cell-based in vitro assay.
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Caption: Workflow for Salvianolic acid Y in vitro studies.

Signaling Pathway
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Salvianolic acids have been shown to modulate various signaling pathways, including the

PI3K/Akt pathway, which is critical for cell survival, proliferation, and apoptosis.[16][17][18][19]

[20]
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PI3K

Activates

Akt

Activates

Downstream Effectors
(e.g., mTOR, NF-κB)

Regulates

Cellular Response
(Survival, Proliferation, Anti-apoptosis)

Click to download full resolution via product page

Caption: Salvianolic acid Y's effect on the PI3K/Akt pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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